Cas no 2388-71-8 (Benzene, 1,3,5-tris(methylthio)-)
2388-71-8 structure
Product Name:Benzene, 1,3,5-tris(methylthio)-
CAS No:2388-71-8
MF:C9H12S3
MW:216.386578559875
CID:1415566
PubChem ID:12719215
Update Time:2025-04-20
Benzene, 1,3,5-tris(methylthio)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1,3,5-tris(methylthio)-
- 2388-71-8
- DTXSID901308000
- 1,3,5-Tris(methylthio)benzene
- SCHEMBL2866234
-
- Inchi: 1S/C9H12S3/c1-10-7-4-8(11-2)6-9(5-7)12-3/h4-6H,1-3H3
- InChI Key: SPXSBLGQTGUAQM-UHFFFAOYSA-N
- SMILES: S(C)C1C=C(C=C(C=1)SC)SC
Computed Properties
- Exact Mass: 216.01026
- Monoisotopic Mass: 216.01011390g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 91.2
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 75.9Ų
Experimental Properties
- PSA: 0
Benzene, 1,3,5-tris(methylthio)- Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
2388-71-8 (Benzene, 1,3,5-tris(methylthio)-) Related Products
- 100-68-5(Thioanisol)
- 1122-97-0(4-(Methylthio)thiophenol)
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- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
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